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Compound of Interest

Compound Name: Ethyl 6-hydroxyhexanoate

Cat. No.: B105495 Get Quote

An In-depth Technical Guide to Ethyl 6-hydroxyhexanoate: Physicochemical Properties

This technical guide provides a comprehensive overview of the key physicochemical properties

of ethyl 6-hydroxyhexanoate (CAS 5299-60-5), with a specific focus on its boiling point and

density. This document is intended for researchers, scientists, and professionals in drug

development and organic synthesis, offering detailed data and standardized experimental

protocols.

Physical and Chemical Properties
Ethyl 6-hydroxyhexanoate is a bifunctional organic molecule featuring a hydroxyl group and

an ethyl ester.[1] It presents as a colorless to almost colorless, clear liquid at room temperature.

[1][2] Its properties make it a valuable intermediate and building block in various synthetic

applications, including the formulation of fragrances and the synthesis of prodrugs.[2][3]

Table 1: Key Physicochemical Data for Ethyl 6-hydroxyhexanoate
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Property Value Conditions Reference(s)

Boiling Point 127-128 °C at 12 mmHg [1][2][4][5]

Density 0.985 g/mL at 25 °C [1][2][4][5]

Molecular Formula C₈H₁₆O₃ [1][2][6]

Molecular Weight 160.21 g/mol [1][2][4]

Refractive Index n20/D 1.437 [2][4][5]

Experimental Protocols
Accurate determination of physical properties such as boiling point and density is critical for

substance identification, purity assessment, and process design. The following sections detail

standardized laboratory methods for these measurements.

Determination of Boiling Point (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[7][8] For small sample volumes, the capillary method (micro boiling point

determination) is a convenient and accurate technique.[9]

Apparatus:

Thiele tube or similar heating apparatus (e.g., MelTemp apparatus, oil bath with hot plate)[7]

[10]

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Sample of ethyl 6-hydroxyhexanoate

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_Ethyl_6_hydroxyhexanoate_CAS_5299_60_5.pdf
https://www.benchchem.com/pdf/A_Comprehensive_Guide_to_Ethyl_6_Hydroxyhexanoate_and_its_Chemical_Identifiers.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/374806
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2333915.aspx
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_Ethyl_6_hydroxyhexanoate_CAS_5299_60_5.pdf
https://www.benchchem.com/pdf/A_Comprehensive_Guide_to_Ethyl_6_Hydroxyhexanoate_and_its_Chemical_Identifiers.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/374806
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2333915.aspx
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_Ethyl_6_hydroxyhexanoate_CAS_5299_60_5.pdf
https://www.benchchem.com/pdf/A_Comprehensive_Guide_to_Ethyl_6_Hydroxyhexanoate_and_its_Chemical_Identifiers.pdf
https://wap.guidechem.com/encyclopedia/ethyl-6-hydroxyhexanoate-dic482430.html
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_Ethyl_6_hydroxyhexanoate_CAS_5299_60_5.pdf
https://www.benchchem.com/pdf/A_Comprehensive_Guide_to_Ethyl_6_Hydroxyhexanoate_and_its_Chemical_Identifiers.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/374806
https://www.benchchem.com/pdf/A_Comprehensive_Guide_to_Ethyl_6_Hydroxyhexanoate_and_its_Chemical_Identifiers.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/374806
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2333915.aspx
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.chem.ucalgary.ca/courses/351/laboratory/boilingpoint.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://phillysim.org/newmanual/exp5.pdf
https://www.benchchem.com/product/b105495?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: Add a few milliliters of ethyl 6-hydroxyhexanoate into the small test

tube.

Capillary Insertion: Place the capillary tube into the test tube with its open end submerged in

the liquid.

Apparatus Assembly: Attach the test tube to the thermometer. The bulb of the thermometer

should be level with the sample.

Heating: Immerse the assembly in a heating bath (e.g., the Thiele tube filled with paraffin oil).

[7] Heat the apparatus gently. As the temperature rises, air trapped in the capillary tube will

be expelled, seen as a slow stream of bubbles.[9]

Observation: Continue heating until a rapid and continuous stream of bubbles emerges from

the capillary tube. This indicates that the liquid's vapor has displaced all the air.

Boiling Point Reading: Remove the heat source and allow the apparatus to cool slowly. The

temperature at which the bubbling stops and the liquid begins to enter the capillary tube is

the boiling point of the sample.[7][11] At this moment, the vapor pressure of the sample

equals the atmospheric pressure.[9]

Recording: Record the temperature. For high accuracy, also record the ambient barometric

pressure.[8]

Determination of Density (Volumetric Method)
Density is a fundamental physical property defined as the mass of a substance per unit

volume. The volumetric method is a straightforward and common procedure for determining the

density of liquids.[12][13]

Apparatus:

Digital analytical balance (zeroed/tared)

Graduated cylinder or pycnometer (density bottle) for higher accuracy[12]

Thermometer
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Sample of ethyl 6-hydroxyhexanoate

Procedure:

Measure Mass of Empty Container: Place a clean, dry graduated cylinder (or pycnometer)

on the digital balance and record its mass (m₁).[12]

Measure Volume of Liquid: Carefully pour a known volume of ethyl 6-hydroxyhexanoate
into the graduated cylinder (e.g., 10 mL). Read the volume from the bottom of the meniscus

with your eye level to the liquid surface to avoid parallax error.[12] Record the volume (V).

Measure Mass of Filled Container: Place the graduated cylinder containing the liquid back on

the balance and record the total mass (m₂).[12]

Measure Temperature: Use a thermometer to measure and record the temperature of the

liquid, as density is temperature-dependent.[12]

Calculation: Calculate the mass of the liquid (m) by subtracting the mass of the empty

cylinder from the total mass (m = m₂ - m₁).

Density Calculation: Use the formula ρ = m/V to calculate the density.[12] For improved

reliability, repeat the measurement multiple times and calculate an average.

Synthetic Pathway Visualization
A common and efficient route for the laboratory synthesis of ethyl 6-hydroxyhexanoate starts

from ε-caprolactone.[2][14] The process involves two primary steps: the hydrolysis of the

lactone to form the intermediate hydroxy acid, followed by an acid-catalyzed esterification.[2]

[15]
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ε-Caprolactone

Step 1: Ring-Opening
Hydrolysis

Aqueous Acid/Base
(e.g., HCl / NaOH)

6-Hydroxycaproic Acid

Step 2: Fischer
Esterification

Ethanol (Solvent/Reagent)
+ Acid Catalyst (e.g., H₂SO₄)

Ethyl 6-hydroxyhexanoate

Click to download full resolution via product page

Caption: Two-step synthesis of ethyl 6-hydroxyhexanoate from ε-caprolactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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